4-[3-(4-Hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-2,6-dimethoxyphenol

• IUPAC Name: 4-[3-(4-hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-2,6-dimethoxyphenol
• InChI: InChI=1S/C21H24O7/c1-24-16-6-11(4-5-15(16)22)20-13-9-28-21(14(13)10-27-20)12-7-17(25-2)19(23)18(8-12)26-3/h4-8,13-14,20-23H,9-10H2,1-3H3
• InChI Key: VJOBNGRIBLNUKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C2C3COC(C3CO2)C4=CC(=C(C=C4)O)OC
• Molecular Formula: C21H24O7
• Molecular Weight: 388.4 g/mol

Description

4-[3-(4-Hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-2,6-dimethoxyphenol is a natural product found in Liriodendron tulipifera, Aristolochia elegans, and other organisms with data available.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been synthesized from 4-allyl-2-methoxyphenol (eugenol) and 4-allyl-2,6-dimethoxyphenol using the hydroboration reaction, indicating its relevance in organic synthesis and chemical modifications of lignin models (Pepper, Sundaram, & Dyson, 1971).
• Studies on acid reactions of lignin models of β-5 type, including compounds like this one, have shown that they undergo various transformations under different acid catalysts, highlighting their chemical reactivity and potential applications in lignin chemistry (Li & Lundquist, 1999).

Applications in Organic Chemistry

• Research has focused on novel synthesis methods, like the Prins cyclization, to create derivatives of this compound, indicating its utility in developing new organic compounds with potential applications in various fields, including pharmaceuticals and materials science (Reddy et al., 2012).
• Studies have also explored the properties and substitution reactions of similar furan compounds, which can help in understanding the reactivity and potential applications of 4-[3-(4-Hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-2,6-dimethoxyphenol in various organic synthesis processes (Iten, Hofmann, & Eugster, 1978).

Potential Biological Activities

• Some studies have investigated the biological activities of compounds structurally related to this chemical, such as their effects on adipogenic differentiation and production of inflammatory adipokines, suggesting potential applications in understanding and treating metabolic diseases (Sung et al., 2010).
• Additionally, glycosides derived from similar phenylpropanoid compounds have been studied for their inhibitory effects on tyrosinase and melanin synthesis, indicating potential applications in cosmetic and dermatological products (Tanimoto et al., 2006).